Cas no 436088-62-9 (2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid)

2-(6-Amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid is a pyrimidine derivative featuring a sulfanyl linkage to a butyric acid moiety. This compound is of interest in medicinal and synthetic chemistry due to its multifunctional structure, combining a pyrimidine core—a key pharmacophore—with a thioether and carboxylic acid group. The presence of these functional groups enhances its potential as a building block for drug development, particularly in nucleoside analogs or enzyme inhibitors. Its reactivity allows for further derivatization, making it valuable in designing bioactive molecules. The compound’s stability and solubility profile further support its utility in research applications.
2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid structure
436088-62-9 structure
Product Name:2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid
CAS No:436088-62-9
MF:C8H11N3O3S
MW:229.256240129471
MDL:MFCD03043401
CID:929060
PubChem ID:135400749
Update Time:2025-10-29

2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid
    • 2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]butanoic acid
    • 2-(6-amino-4-oxo-1,4-dihydropyrimidin-2-ylthio)butanoic acid
    • SB60256
    • 2-[(4-amino-6-oxo-3H-pyrimidin-2-yl)sulfanyl]butanoic acid
    • AKOS008906201
    • STK006932
    • 2-(6-Amino-4-oxo-1,4-dihydropyrimidin-2-yl-sufanyl)butyric acid
    • DB-051131
    • 2-(6-Amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sufanyl)butyric acid
    • 2-((6-Amino-4-oxo-1,4-dihydropyrimidin-2-yl)thio)butanoic acid
    • 2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]butanoic acid
    • 2-(6-Amino-4-oxo-1,4-dihydro-pyrimidin-2-ylsulfanyl)-butyric acid
    • 436088-62-9
    • 2-((6-Amino-4-oxo-1,4-dihydropyrimidin-2-yl)thio)butanoicacid
    • 2-((4-Amino-6-hydroxypyrimidin-2-yl)thio)butanoic acid
    • AKOS000301075
    • DTXSID20389884
    • 2-[(6-amino-4-oxo-1,4-dihydropyrimidin-2-yl)sulfanyl]butanoic acid
    • AKOS022080775
    • CS-0364092
    • Oprea1_849314
    • MDL: MFCD03043401
    • Inchi: 1S/C8H11N3O3S/c1-2-4(7(13)14)15-8-10-5(9)3-6(12)11-8/h3-4H,2H2,1H3,(H,13,14)(H3,9,10,11,12)
    • InChI Key: KDVULTCYNHIFAD-UHFFFAOYSA-N
    • SMILES: S(C1=NC(=CC(N1)=O)N)C(C(=O)O)CC

Computed Properties

  • Exact Mass: 229.05200
  • Monoisotopic Mass: 229.05211239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 134.37000
  • LogP: 0.88860

2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM313346-1g
2-((6-Amino-4-oxo-1,4-dihydropyrimidin-2-yl)thio)butanoic acid
436088-62-9 95%
1g
$323 2023-02-02
Matrix Scientific
010557-1g
2-(6-Amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid
436088-62-9
1g
$378.00 2023-09-06
Chemenu
CM313346-5g
2-((6-Amino-4-oxo-1,4-dihydropyrimidin-2-yl)thio)butanoic acid
436088-62-9 95%
5g
$825 2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434762-1g
2-((4-Amino-6-hydroxypyrimidin-2-yl)thio)butanoic acid
436088-62-9 95+%
1g
¥2832.00 2024-05-13

Additional information on 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid

Research Brief on 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid (CAS: 436088-62-9)

2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid (CAS: 436088-62-9) is a pyrimidine derivative with significant potential in medicinal chemistry and drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antiviral and anticancer research. This compound's unique structure, featuring a pyrimidine core with a sulfanyl-butyric acid side chain, allows for versatile chemical modifications, making it a valuable scaffold for drug design.

Recent research has focused on the synthesis and biological evaluation of derivatives based on this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the sulfanyl-butyric acid moiety could enhance the compound's bioavailability and target specificity. The study reported that certain derivatives exhibited potent inhibitory activity against viral proteases, suggesting potential applications in antiviral therapy. Additionally, in vitro assays revealed promising cytotoxicity against several cancer cell lines, indicating its potential as an anticancer agent.

Another significant development is the use of 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid in the development of prodrugs. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its utility as a prodrug carrier, demonstrating improved pharmacokinetic properties and reduced toxicity in preclinical models. This approach could pave the way for more effective and safer therapeutic formulations.

Ongoing research is also investigating the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its interactions with key biological targets, such as enzymes involved in nucleotide metabolism. These findings are expected to guide the rational design of next-generation derivatives with enhanced efficacy and selectivity.

In conclusion, 2-(6-amino-4-oxo-1,4-dihydro-pyrimidin-2-yl-sulfanyl)-butyric acid (CAS: 436088-62-9) represents a promising scaffold in drug discovery, with recent studies underscoring its potential in antiviral and anticancer applications. Further research is warranted to explore its full therapeutic potential and optimize its pharmacological properties.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd